Cas no 1321656-86-3 (ethyl 2-(2Z)-2-(butanoylimino)-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

Ethyl 2-(2Z)-2-(butanoylimino)-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate is a synthetic organic compound featuring a benzothiazole core functionalized with an imino and ester group. Its structure incorporates a butanoyl substituent, enhancing its reactivity and potential as an intermediate in heterocyclic chemistry. The compound’s Z-configuration at the imino group and the presence of methyl substituents on the aromatic ring contribute to its stability and selectivity in reactions. This molecule is of interest in pharmaceutical and agrochemical research due to its ability to serve as a precursor for biologically active derivatives. Its well-defined stereochemistry and functional group compatibility make it suitable for applications in targeted synthesis and molecular design.
ethyl 2-(2Z)-2-(butanoylimino)-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate structure
1321656-86-3 structure
Product Name:ethyl 2-(2Z)-2-(butanoylimino)-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
CAS No:1321656-86-3
MF:C17H22N2O3S
MW:334.433183193207
CID:5981272
PubChem ID:7161823
Update Time:2025-10-23

ethyl 2-(2Z)-2-(butanoylimino)-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(2Z)-2-(butanoylimino)-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
    • 3(2H)-Benzothiazoleacetic acid, 5,7-dimethyl-2-[(1-oxobutyl)imino]-, ethyl ester, (2Z)-
    • AKOS024611583
    • ethyl 2-(2-butanoylimino-5,7-dimethyl-1,3-benzothiazol-3-yl)acetate
    • 1321656-86-3
    • (Z)-ethyl 2-(2-(butyrylimino)-5,7-dimethylbenzo[d]thiazol-3(2H)-yl)acetate
    • F1819-1148
    • ethyl 2-[(2Z)-2-(butanoylimino)-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
    • Inchi: 1S/C17H22N2O3S/c1-5-7-14(20)18-17-19(10-15(21)22-6-2)13-9-11(3)8-12(4)16(13)23-17/h8-9H,5-7,10H2,1-4H3/b18-17-
    • InChI Key: ICSYRCNSKMKZEN-ZCXUNETKSA-N
    • SMILES: S1C2=C(C)C=C(C)C=C2N(CC(OCC)=O)/C/1=N/C(=O)CCC

Computed Properties

  • Exact Mass: 334.13511374g/mol
  • Monoisotopic Mass: 334.13511374g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 481
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 84.3Ų

Experimental Properties

  • Density: 1.20±0.1 g/cm3(Predicted)
  • Boiling Point: 480.4±55.0 °C(Predicted)
  • pka: -1.75±0.20(Predicted)

ethyl 2-(2Z)-2-(butanoylimino)-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Pricemore >>

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Additional information on ethyl 2-(2Z)-2-(butanoylimino)-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Comprehensive Analysis of Ethyl 2-(2Z)-2-(Butanoylimino)-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 1321656-86-3)

The compound Ethyl 2-(2Z)-2-(butanoylimino)-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate (CAS No. 1321656-86-3) is a highly specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of a benzothiazole core, a butanoylimino group, and an ethyl acetate moiety, which collectively contribute to its distinct properties. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, agrochemical development, and material science. Researchers are particularly interested in its Z-configuration and the role of the dihydro-1,3-benzothiazole scaffold in modulating biological activity.

In the context of current scientific trends, CAS No. 1321656-86-3 aligns with the growing demand for heterocyclic compounds in drug discovery. The benzothiazole moiety, a key feature of this molecule, is widely recognized for its pharmacological relevance, including antimicrobial, anticancer, and anti-inflammatory properties. The ethyl acetate side chain further enhances its solubility and bioavailability, making it a promising candidate for further investigation. Recent studies have explored its potential as a kinase inhibitor or enzyme modulator, topics frequently searched in academic databases and AI-driven research platforms.

The synthesis of Ethyl 2-(2Z)-2-(butanoylimino)-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate involves multi-step organic reactions, often starting from commercially available 2-amino-5,7-dimethylbenzothiazole. The introduction of the butanoylimino group and the ethyl acetate side chain requires precise control of reaction conditions to ensure the desired Z-configuration. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are critical for verifying the purity and structural integrity of the final product. These methodologies are frequently queried by chemists and researchers seeking to replicate or optimize the synthesis.

From an industrial perspective, the scalability of producing CAS No. 1321656-86-3 is a topic of interest. Companies specializing in custom synthesis and fine chemicals are exploring efficient routes to manufacture this compound in bulk while maintaining high purity standards. Environmental considerations, such as the use of green solvents and catalytic methods, are also being integrated into its production processes, reflecting broader trends in sustainable chemistry.

In conclusion, Ethyl 2-(2Z)-2-(butanoylimino)-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate represents a fascinating example of modern heterocyclic chemistry. Its structural complexity and functional versatility make it a valuable subject for ongoing research, particularly in fields like medicinal chemistry and material science. As scientific inquiries into its properties and applications continue, this compound is likely to remain a focal point for innovation and discovery.

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